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Compound of Interest

Compound Name: 3-Isomangostin

Cat. No.: B095915 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: 3-Isomangostin is a natural xanthone found in the pericarp of the mangosteen

fruit (Garcinia mangostana).[1][2][3] As a member of the xanthone family, it shares a

characteristic tricyclic structure and has garnered significant interest within the scientific

community for its diverse biological activities.[4] This technical guide provides a comprehensive

overview of the core physicochemical properties of 3-Isomangostin, detailed experimental

protocols for their determination, and visualizations of relevant biological pathways and

analytical workflows. This information is intended to serve as a foundational resource for

researchers engaged in natural product chemistry, pharmacology, and drug discovery and

development.

Physicochemical Data of 3-Isomangostin
The fundamental physicochemical properties of 3-Isomangostin are summarized in the tables

below. These parameters are critical for understanding its behavior in biological systems and

for the design of effective delivery systems.

Table 1: General and Structural Properties
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Property Value Source

Molecular Formula C₂₄H₂₆O₆ [1][5][6]

Molecular Weight 410.46 g/mol [1][2][5][6]

IUPAC Name

5,9-dihydroxy-8-methoxy-2,2-

dimethyl-7-(3-methylbut-2-

enyl)-3,4-dihydropyrano[3,2-

b]xanthen-6-one

[1]

CAS Number 19275-46-8 [1][2][4][5]

Physical Description Yellow powder [2][7]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 4 [1]

Table 2: Thermodynamic and Solubility Properties
Property Value Source

Melting Point 155 - 160 °C [1]

Boiling Point (Predicted) 615.9 ± 55.0 °C [6]

Water Solubility Practically insoluble [8]

Solubility in Organic Solvents

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate

[2][4]

pKa (Predicted) 7.04 ± 0.40 [6]

logP (XLogP3-AA) 5.7 [1]

Experimental Protocols
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Detailed methodologies are essential for the replication and validation of scientific findings. The

following sections describe common experimental protocols for the determination of key

physicochemical properties of xanthones like 3-Isomangostin.

Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity. A common

method for its determination is using a capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered, dry 3-Isomangostin is packed into

a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt and the temperature at which it becomes completely

liquid are recorded as the melting range. For a pure substance, this range is typically narrow.

Solubility Determination
The solubility of 3-Isomangostin in various solvents can be quantitatively determined using

methods like the shake-flask method followed by quantification.

Sample Preparation: An excess amount of 3-Isomangostin is added to a known volume of

the solvent of interest (e.g., water, ethanol, DMSO) in a sealed vial.

Equilibration: The vials are agitated in a constant temperature water bath or shaker for a

prolonged period (e.g., 24-72 hours) to ensure equilibrium is reached.

Separation and Quantification: The saturated solution is filtered to remove any undissolved

solid. The concentration of 3-Isomangostin in the filtrate is then determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection. A calibration curve prepared with known concentrations of 3-Isomangostin is

used for quantification.
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High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification
HPLC is a primary analytical technique for assessing the purity and quantifying the amount of

3-Isomangostin in a sample.

Chromatographic System: A standard HPLC system equipped with a C18 reversed-phase

column is typically used.

Mobile Phase: A gradient elution is often employed, starting with a higher proportion of an

aqueous solvent (e.g., water with 0.1% formic acid) and gradually increasing the proportion

of an organic solvent (e.g., acetonitrile or methanol).

Sample Injection: A solution of 3-Isomangostin in a suitable solvent (e.g., methanol) is

injected into the system.

Detection: A UV-Vis detector is used to monitor the eluent at a wavelength where 3-
Isomangostin exhibits strong absorbance (e.g., 245 nm, 316 nm, or 350 nm).

Data Analysis: The retention time is used for identification, and the peak area is proportional

to the concentration, which is used for quantification against a standard curve.

Biological Activity and Signaling Pathways
3-Isomangostin has been shown to interact with several biological targets and signaling

pathways, contributing to its pharmacological effects. One of the notable activities is its role as

an inhibitor of enzymes involved in cell cycle progression and metabolic regulation.

Inhibition of Cyclin-Dependent Kinases (CDKs)
3-Isomangostin has been identified as an inhibitor of cyclin D2/Cdk4 and cyclin E1/Cdk2.[4]

These kinases are crucial for the progression of the cell cycle, and their inhibition can lead to

cell cycle arrest and a reduction in cell viability, particularly in cancer cells.[4]
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Inhibition of Cell Cycle Progression by 3-Isomangostin.

Experimental and Analytical Workflow
The isolation, identification, and characterization of 3-Isomangostin from its natural source

involve a multi-step process. A generalized workflow is depicted below, which is fundamental

for natural product research.
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General Workflow for 3-Isomangostin Analysis.
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Conclusion
3-Isomangostin presents a profile of a lipophilic molecule with poor aqueous solubility, a

characteristic that is crucial for consideration in formulation and drug delivery strategies. Its

defined melting point range suggests it can be obtained in a pure crystalline form. The

presence of hydroxyl groups provides sites for potential metabolic transformations and

synthetic modifications. The biological activities, particularly the inhibition of key enzymes in

cell cycle regulation, underscore its potential as a lead compound in drug discovery, especially

in oncology. This guide provides the foundational physicochemical data and methodological

context necessary for advancing the research and development of 3-Isomangostin and its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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